![molecular formula C21H22N4O8S2 B4331720 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one)](/img/structure/B4331720.png)
6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one)
Overview
Description
6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one), also known as DBD, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzoxazine family and has been found to exhibit a range of interesting properties that make it a promising candidate for use in various fields of research. In
Scientific Research Applications
6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) has been found to exhibit a range of interesting properties that make it a promising candidate for use in various fields of scientific research. One of the most promising applications of 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) is in the field of cancer research. Studies have shown that 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) has potent anti-cancer activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) has also been found to induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for use in cancer therapy.
In addition to its anti-cancer activity, 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) has also been found to exhibit antimicrobial activity against a range of bacteria and fungi. This makes it a promising candidate for use in the development of new antibiotics and antifungal agents.
Mechanism of Action
The mechanism of action of 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) is not fully understood, but it is believed to involve the induction of oxidative stress in cells. Studies have shown that 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) can generate reactive oxygen species (ROS) in cells, which can lead to DNA damage and cell death. 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) has also been found to inhibit the activity of enzymes involved in the antioxidant defense system, further increasing oxidative stress in cells.
Biochemical and Physiological Effects
6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) has been found to exhibit a range of biochemical and physiological effects in cells. Studies have shown that 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) can induce apoptosis in cancer cells, inhibit cell proliferation, and induce cell cycle arrest. 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) has also been found to inhibit the migration and invasion of cancer cells, which is an important step in the metastasis of cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) in lab experiments is its potent activity against cancer cells and microbes. This makes it a promising candidate for use in the development of new cancer therapies and antibiotics. However, one limitation of using 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) in lab experiments is its potential toxicity. Studies have shown that 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) can be toxic to normal cells at high concentrations, which may limit its use in certain applications.
Future Directions
There are several future directions for research on 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one). One area of research is the development of new cancer therapies based on 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one). Studies have shown that 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) can induce apoptosis in cancer cells, making it a promising candidate for use in combination with other anti-cancer agents.
Another area of research is the development of new antibiotics and antifungal agents based on 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one). Studies have shown that 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) has potent activity against a range of bacteria and fungi, making it a promising candidate for use in the development of new antimicrobial agents.
Conclusion
In conclusion, 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) is a synthetic compound that has been extensively studied for its potential applications in scientific research. Its potent anti-cancer and antimicrobial activity make it a promising candidate for use in the development of new cancer therapies and antibiotics. However, its potential toxicity at high concentrations may limit its use in certain applications. Further research is needed to fully understand the mechanism of action of 6,6'-(1,4-diazepane-1,4-diyldisulfonyl)bis(2H-1,4-benzoxazin-3(4H)-one) and to develop new applications for this promising compound.
properties
IUPAC Name |
6-[[4-[(3-oxo-4H-1,4-benzoxazin-6-yl)sulfonyl]-1,4-diazepan-1-yl]sulfonyl]-4H-1,4-benzoxazin-3-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O8S2/c26-20-12-32-18-4-2-14(10-16(18)22-20)34(28,29)24-6-1-7-25(9-8-24)35(30,31)15-3-5-19-17(11-15)23-21(27)13-33-19/h2-5,10-11H,1,6-9,12-13H2,(H,22,26)(H,23,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFNKXCRJECDQTA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN(C1)S(=O)(=O)C2=CC3=C(C=C2)OCC(=O)N3)S(=O)(=O)C4=CC5=C(C=C4)OCC(=O)N5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O8S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
522.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.